molecular formula C13H22ClNO2 B3086237 Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride CAS No. 1158598-29-8

Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride

Cat. No. B3086237
CAS RN: 1158598-29-8
M. Wt: 259.77 g/mol
InChI Key: VCUKMSHFILDWKS-UHFFFAOYSA-N
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Description

“Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride” is a chemical compound with the molecular formula C13H22ClNO2 and a molecular weight of 259.77 . It is related to 2,4-Dimethoxybenzylamine, which is an amine nucleophile used in various studies .

Scientific Research Applications

Chemical Synthesis and Structural Characterization

Butyl[(2,4-dimethoxyphenyl)methyl]amine hydrochloride and its related compounds have been utilized in various chemical syntheses and structural characterizations. For instance, they've been employed in the diastereoselective intramolecular α-amidoalkylation reactions of L-DOPA derivatives, leading to the asymmetric synthesis of complex molecular structures such as Pyrrolo[2,1-a]isoquinolines (Garcia et al., 2006). Additionally, steric effects on forming different by-products in the formylation reaction of 2,4-dialkylphenol were investigated, proving the importance of structural characterizations in understanding reaction outcomes (Huang et al., 2008).

Analytical Chemistry and Substance Identification

In the field of analytical chemistry, this compound and its derivatives have been crucial for identifying and synthesizing new substances. For example, the test purchase, identification, and synthesis of 2-amino-1-(4-bromo-2, 5-dimethoxyphenyl)ethan-1-one (bk-2C-B) relied on derivatives of this compound. This substance, suggested to have psychoactive effects in humans, was identified using a range of analytical techniques (Power et al., 2015). Moreover, these compounds have been utilized in the development of novel derivatization methods for the analysis of primary amines by MALDI mass spectrometry, enabling the smooth reaction with primary amines to form permanently charged adducts (Topolyan et al., 2016).

Material Science and Chemical Stability

Research in material science has also benefited from this compound and its analogs. Studies on the spectroscopic, thermal, and dielectric properties of n-butyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4 tetrahydropyrimidine-5-carboxylate crystals provided insights into the thermal stability and dielectric properties of these materials, paving the way for potential applications in various industries (Vyas et al., 2013).

properties

IUPAC Name

N-[(2,4-dimethoxyphenyl)methyl]butan-1-amine;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21NO2.ClH/c1-4-5-8-14-10-11-6-7-12(15-2)9-13(11)16-3;/h6-7,9,14H,4-5,8,10H2,1-3H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VCUKMSHFILDWKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNCC1=C(C=C(C=C1)OC)OC.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H22ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.77 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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